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Introduction
Aldoxycarb, the sulfone metabolite of the N-methylcarbamate insecticide aldicarb, is a

compound of significant environmental interest due to its potential for mobility in soil and

subsequent contamination of groundwater.[1] Understanding its environmental fate—the

collective processes of degradation, transport, and transformation—is crucial for accurate risk

assessment and the development of effective remediation strategies. This technical guide

provides an in-depth overview of the environmental degradation pathways of aldoxycarb,

summarizing key quantitative data, detailing experimental methodologies, and visualizing the

core processes involved.

Chemical and Physical Properties
Aldoxycarb is a white crystalline powder with a slightly sulfurous odor.[1] Its chemical structure

and key physicochemical properties are summarized below. A notable characteristic is its high

water solubility, which contributes to its potential for leaching in soil environments.[2]
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Property Value Reference

Chemical Name

2-methyl-2-

(methylsulfonyl)propanal O-

[(methylamino)carbonyl]oxime

[1]

CAS Number 1646-88-4 [1]

Molecular Formula C₇H₁₄N₂O₄S [3]

Molecular Weight 222.26 g/mol [3]

Melting Point 140-142 °C [1]

Vapor Pressure 9 x 10⁻⁵ mm Hg at 25 °C [1]

Water Solubility High [2]

Log Kₒw -0.57 [4]

Degradation Pathways
The environmental degradation of aldoxycarb is primarily driven by two key processes:

chemical hydrolysis and microbial degradation. Photolysis is generally not considered a major

degradation pathway for aldoxycarb.

Chemical Degradation: Hydrolysis
Hydrolysis is a significant abiotic degradation pathway for aldoxycarb, particularly under

alkaline conditions. The carbamate ester linkage is susceptible to cleavage, leading to the

formation of less toxic degradation products.[1] Aldoxycarb is stable in acidic and neutral

aqueous environments but becomes increasingly unstable as the pH rises.[1]

The primary hydrolysis product of aldoxycarb is aldoxycarb oxime (sulfocarb oxime). This

intermediate is then further and rapidly degraded to other compounds, including methane

sulfonic acid and 2-hydroxy isobutyraldehyde oxime.[1]

Quantitative Data for Hydrolysis:
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The hydrolysis of aldoxycarb follows second-order kinetics. The rate of degradation is

dependent on the concentration of both aldoxycarb and the hydrolyzing agent (e.g., hydroxide

ions).

Parameter Value Conditions Reference

Base-catalyzed

second-order rate

constant (k₈)

40.3 (± 0.5) L mol⁻¹

min⁻¹
25 °C [5]

Acid-catalyzed

second-order rate

constant (kₐ)

7.33 (± 0.06) x 10⁻⁴ L

mol⁻¹ min⁻¹
25 °C [5]

Activation Energy

(Base Hydrolysis)
15.2 (± 0.1) kcal/mole - [5]

Experimental Protocol: Determination of Hydrolysis Rate Constants

The following protocol is a generalized representation based on the study by Lemley and

Zhong (1983) for determining the hydrolysis kinetics of aldoxycarb.[5]

Preparation of Solutions: Prepare aqueous solutions of aldoxycarb at a known

concentration (e.g., 37 µg/L). Prepare a series of buffer solutions to maintain constant pH

during the experiments.

Incubation: Incubate the aldoxycarb solutions in the dark at a constant temperature (e.g., 25

°C).

Sampling: At predetermined time intervals, withdraw aliquots from the reaction solutions.

Analysis: Quench the hydrolysis reaction in the aliquots (e.g., by acidification). Analyze the

concentration of the remaining aldoxycarb using a suitable analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV or fluorescence detection.[6]

Data Analysis: Determine the pseudo-first-order rate constants from the disappearance of

aldoxycarb at different hydroxide concentrations. Calculate the second-order rate constants

from these values.
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Experimental workflow for determining hydrolysis kinetics.

Biotic Degradation: Microbial Metabolism
Microbial degradation is a key process in the dissipation of aldoxycarb in soil environments.[1]

Soil microorganisms utilize aldoxycarb as a source of carbon and nitrogen, breaking it down

into simpler, non-toxic compounds. The rate of microbial degradation is influenced by soil type,

organic matter content, moisture, temperature, and the composition of the microbial community.

[7]

Aldoxycarb is degraded under both aerobic and anaerobic conditions.[1] In some soils, such

as sandy loam, aldoxycarb has a reported half-life of 2 to 4 weeks.[1]

Degradation Pathway:

The microbial degradation of aldoxycarb can proceed through hydrolysis of the carbamate

ester bond, similar to chemical hydrolysis, to form aldoxycarb oxime. Further enzymatic

reactions can then break down the molecule.

Aldoxycarb Aldoxycarb OximeMicrobial Hydrolysis Further Degradation
(e.g., Methane Sulfonic Acid,

2-Hydroxy Isobutyraldehyde Oxime)

Enzymatic Reactions
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Simplified microbial degradation pathway of aldoxycarb.

Experimental Protocol: Aerobic and Anaerobic Soil Metabolism (Following OECD Guideline

307)

This protocol provides a general framework for assessing the aerobic and anaerobic

transformation of aldoxycarb in soil.[4][8]

Soil Selection and Preparation: Select at least three different soil types with varying

characteristics (pH, organic carbon content, texture). Sieve the soils and adjust the moisture

content to a specified level (e.g., 40-60% of maximum water holding capacity).

Test Substance Application: Treat the soil samples with ¹⁴C-labeled aldoxycarb at a

concentration relevant to its agricultural use.

Incubation:

Aerobic: Incubate the soil samples in the dark at a constant temperature (e.g., 20 °C) in a

flow-through system that allows for the trapping of evolved ¹⁴CO₂ and other volatile

organic compounds.

Anaerobic: After an initial aerobic phase to establish microbial activity, flood the soil

samples with water and purge with an inert gas (e.g., nitrogen) to create anaerobic

conditions. Incubate in the dark at a constant temperature.

Sampling and Extraction: At various time intervals, collect replicate soil samples. Extract the

soil samples with appropriate solvents (e.g., acetonitrile/water) to separate aldoxycarb and

its transformation products.

Analysis:

Quantify the radioactivity in the soil extracts, non-extractable residues, and volatile traps

using Liquid Scintillation Counting (LSC).

Identify and quantify aldoxycarb and its degradation products in the extracts using

analytical techniques such as HPLC with radiometric detection and/or Liquid
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Chromatography-Mass Spectrometry (LC-MS).

Data Analysis: Determine the dissipation time (DT₅₀ and DT₉₀) for aldoxycarb and the

formation and decline of major transformation products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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